Cas no 338960-46-6 (4-[(Benzenesulfonyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-methylpyrimidine)

4-[(Benzenesulfonyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-methylpyrimidine structure
338960-46-6 structure
Product Name:4-[(Benzenesulfonyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-methylpyrimidine
CAS No:338960-46-6
MF:C18H15ClN2O2S2
MW:390.906900644302
CID:6630419
PubChem ID:1479464
Update Time:2024-01-04

4-[(Benzenesulfonyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • SMR000170322
    • MLS000326237
    • 4-(benzenesulfonylmethyl)-6-(4-chlorophenyl)sulfanyl-2-methylpyrimidine
    • 4-[(benzenesulfonyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-methylpyrimidine
    • Bionet1_002373
    • (6-((4-Chlorophenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl phenyl sulfone
    • CHEMBL1598851
    • {6-[(4-chlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl phenyl sulfone
    • 4-(4-chlorophenylthio)-2-methyl-6-(phenylsulfonylmethyl)pyrimidine
    • HMS2277N14
    • 5L-325S
    • 338960-46-6
    • HMS575C15
    • AKOS005095562
    • (6-[(4-CHLOROPHENYL)SULFANYL]-2-METHYL-4-PYRIMIDINYL)METHYL PHENYL SULFONE
    • 4-[(4-CHLOROPHENYL)SULFANYL]-2-METHYL-6-[(PHENYLSULFONYL)METHYL]PYRIMIDINE
    • Pyrimidine, 4-[(4-chlorophenyl)thio]-2-methyl-6-[(phenylsulfonyl)methyl]-
    • 4-[(Benzenesulfonyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-methylpyrimidine
    • Inchi: 1S/C18H15ClN2O2S2/c1-13-20-15(12-25(22,23)17-5-3-2-4-6-17)11-18(21-13)24-16-9-7-14(19)8-10-16/h2-11H,12H2,1H3
    • InChI Key: MULLMBBLCRPZTE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1=CC(CS(C2C=CC=CC=2)(=O)=O)=NC(C)=N1

Computed Properties

  • Exact Mass: 390.026
  • Monoisotopic Mass: 390.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 93.6Ų
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